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Compound of Interest

Compound Name: SMU-CX1

Cat. No.: B076651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SMU-CX1 is a potent and specific small molecule inhibitor of Toll-like receptor 3 (TLR3). As a

derivative of ellipticine, SMU-CX1 offers a valuable tool for investigating the role of the TLR3

signaling pathway in various physiological and pathological processes, including viral infections

and inflammatory diseases. Proper preparation of stock solutions is critical for ensuring

experimental reproducibility and obtaining accurate results. This document provides detailed

protocols for the preparation, storage, and handling of SMU-CX1 stock solutions for research

applications.

Data Presentation
A summary of the key quantitative data for SMU-CX1 is presented in the table below for easy

reference.
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Property Value Source

Chemical Name
9-methoxy-5,11-dimethyl-6H-

pyrido[4,3-b]carbazole
PubChem

Molecular Formula C₁₈H₁₆N₂O PubChem

Molecular Weight 276.34 g/mol PubChem

CAS Number 10371-86-5 MedChemExpress[1]

IC₅₀ (TLR3) 0.11 µM MedChemExpress[1][2]

Solubility

- In DMSO: ≥ 10 mg/mL - In

Ethanol: ~1 mg/mL - In Water:

Poor

Cayman Chemical (for

Ellipticine)

Experimental Protocols
Materials

SMU-CX1 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Ethanol (200 proof), sterile

Sterile microcentrifuge tubes or vials

Sterile serological pipettes and pipette tips

Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DMSO Stock Solution
This is the recommended solvent for preparing high-concentration stock solutions of SMU-CX1.
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Pre-weighing Preparation: Before opening the vial of SMU-CX1, bring it to room temperature

to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of SMU-CX1 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.76

mg of SMU-CX1 (Molecular Weight = 276.34 g/mol ). Calculation: (10 mmol/L) * (1 L / 1000

mL) * (0.001 L) * (276.34 g/mol ) * (1000 mg/g) = 2.76 mg

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the SMU-CX1
powder. For the example above, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term storage. When stored properly, the DMSO stock solution should be

stable for at least 6 months.

Protocol for Preparing a 1 mM Ethanol Stock Solution
For experiments where DMSO may interfere, an ethanol stock solution can be prepared,

although at a lower concentration.

Pre-weighing Preparation: Allow the vial of SMU-CX1 to reach room temperature.

Weighing: Weigh out the desired amount of SMU-CX1 powder. To prepare 1 mL of a 1 mM

stock solution, weigh out 0.276 mg of SMU-CX1. Calculation: (1 mmol/L) * (1 L / 1000 mL) *

(0.001 L) * (276.34 g/mol ) * (1000 mg/g) = 0.276 mg

Dissolution: Add 1 mL of sterile, 200 proof ethanol to the SMU-CX1 powder.

Solubilization: Cap the vial and vortex until the compound is fully dissolved.

Aliquoting and Storage: Aliquot and store at -20°C. Use within a shorter timeframe (e.g., 1-3

months) as long-term stability in ethanol may be reduced compared to DMSO.
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Working Solution Preparation
For cell-based assays, the high-concentration stock solution must be further diluted in the

appropriate cell culture medium to the final desired concentration.

Important: Due to the poor aqueous solubility of SMU-CX1, it is crucial to perform serial

dilutions and to ensure that the final concentration of the organic solvent (DMSO or ethanol) in

the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Thawing: Thaw a single aliquot of the stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium. For example, to achieve a final concentration of 1 µM

from a 10 mM DMSO stock, you could first prepare a 1:100 dilution in media to get a 100 µM

intermediate solution.

Final Dilution: Add the required volume of the intermediate or stock solution to the final

volume of cell culture medium. For instance, add 10 µL of a 100 µM intermediate solution to

990 µL of media to get a final concentration of 1 µM.

Mixing: Mix the working solution thoroughly by gentle pipetting or inverting the tube before

adding it to the cells.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment

and use them immediately. Do not store aqueous working solutions.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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